N-benzyl-4-(isopropylsulfonyl)-N-(6-(methylthio)benzo[d]thiazol-2-yl)benzamide
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Description
N-benzyl-4-(isopropylsulfonyl)-N-(6-(methylthio)benzo[d]thiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C25H24N2O3S3 and its molecular weight is 496.66. The purity is usually 95%.
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Scientific Research Applications
Supramolecular Gelators
N-benzyl-4-(isopropylsulfonyl)-N-(6-(methylthio)benzo[d]thiazol-2-yl)benzamide is related to a series of N-(thiazol-2-yl) benzamide derivatives which have been investigated for their gelation behavior. This research aimed to understand the role of methyl functionality and non-covalent interactions in gelation. Two amides in this series demonstrated gelation towards ethanol/water and methanol/water mixtures with stability and low minimum gelator concentration. The structural analysis of these gelators showed helical assembly driven by π-π interaction and other molecular interactions (Yadav & Ballabh, 2020).
Anticancer Evaluation
Another application involves the synthesis and anticancer evaluation of related N-(thiazol-2-yl)benzamide derivatives. These compounds were tested against various cancer cell lines and showed moderate to excellent anticancer activity, with some derivatives exhibiting higher activity than reference drugs (Ravinaik, Rao, Rao, Ramachandran, & Reddy, 2021).
Synthesis of Novel Derivatives
Research has also been conducted on the synthesis of new N-[3-(Benzo[d]thiazol-2-yl)-4-methylthiazol-2(3H)-ylidene] substituted benzamides. This involved the heterocyclization of corresponding 1-(benzo[d]thiazol-2-yl)-3-aroylthioureas, highlighting a novel approach to creating benzamide derivatives (Saeed & Rafique, 2013).
Synthesis of Complexes
Another study focused on synthesizing a compound related to this compound and its complexes with Ni and Pd. This research explored the structure and properties of these complexes, contributing to the understanding of their potential applications (Adhami, Nabilzadeh, Emmerling, Ghiasi, & Heravi, 2012).
Antifungal Agents
The compound is also relevant to the synthesis of new antifungal agents. Research in this area involved the creation of benzamides and their derivatives, which were evaluated for their antifungal activity. Such studies expand the understanding of potential antifungal applications of these compounds (Narayana et al., 2004).
Properties
IUPAC Name |
N-benzyl-N-(6-methylsulfanyl-1,3-benzothiazol-2-yl)-4-propan-2-ylsulfonylbenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24N2O3S3/c1-17(2)33(29,30)21-12-9-19(10-13-21)24(28)27(16-18-7-5-4-6-8-18)25-26-22-14-11-20(31-3)15-23(22)32-25/h4-15,17H,16H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OOSWYZAGVMKKQO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)N(CC2=CC=CC=C2)C3=NC4=C(S3)C=C(C=C4)SC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24N2O3S3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
496.7 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.